Cas no 1543008-07-6 (6-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1543008-07-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6469842
• PubChem ID: 80632495
• Update Time: 2025-06-08

6-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• EN300-1292270
• AKOS019199104
• SCHEMBL24409077
• 1543008-07-6

• Inchi： 1S/C12H11N3O/c16-8-9-1-4-12(13-7-9)15-6-5-11(14-15)10-2-3-10/h1,4-8,10H,2-3H2
• InChI Key： IDOWCIOCYOMPQJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Introduction to 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1543008-07-6)

6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1543008-07-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is C₁₄H₁₄N₂O, and its molecular weight is 226.27 g/mol. The compound consists of a pyridine ring substituted with a cyclopropylpyrazole moiety and an aldehyde functional group. The presence of these functional groups imparts distinct chemical reactivity and biological activity to the molecule.

In terms of chemical synthesis, 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde can be prepared through several routes. One common method involves the condensation of 6-bromopyridine-3-carbaldehyde with 3-cyclopropylpyrazole in the presence of a suitable coupling reagent such as palladium(II) acetate and triethylamine. This reaction typically proceeds under inert atmosphere conditions to ensure high yield and purity of the product.

The biological activities of 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The ability to selectively inhibit these enzymes makes 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has also been investigated for its potential in treating neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems and exhibit neuroprotective effects. These findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its direct biological activities, 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde serves as a valuable intermediate in the synthesis of more complex molecules. Its reactive aldehyde group allows for further functionalization through various chemical transformations, such as reductive amination or condensation reactions with nucleophiles. This versatility makes it an important building block in the development of new pharmaceuticals and fine chemicals.

The safety profile of 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, like any chemical compound, it should be handled with appropriate safety measures to prevent exposure and ensure laboratory safety.

In conclusion, 6-(3-Cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1543008-07-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and low toxicity profile, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of healthcare and medicine.